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Compound of Interest

Compound Name: 3,4,4-Trimethylpentan-2-ol

Cat. No.: B13071519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3,4,4-
Trimethylpentan-2-ol, a flammable alcohol. Adherence to these procedures is critical for

ensuring laboratory safety and environmental protection. As no specific safety data sheet

(SDS) for 3,4,4-Trimethylpentan-2-ol is readily available, the following procedures are based

on guidelines for flammable alcohols and data from structurally similar isomers.

I. Immediate Safety Considerations
3,4,4-Trimethylpentan-2-ol is expected to be a flammable liquid and should be handled with

care.[1][2] Vapors may be heavier than air and can travel to an ignition source.[2] Personal

protective equipment (PPE), including safety glasses, flame-resistant lab coats, and

appropriate gloves, should be worn at all times when handling this chemical.[1][2] All work

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]

II. Quantitative Data for a Structurally Similar Isomer
To illustrate the potential hazards, the following table summarizes the properties of 2,2,4-

Trimethylpentane (Isooctane), a closely related isomer. These values should be considered

indicative of the properties of 3,4,4-Trimethylpentan-2-ol.
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Property Value Reference

Molecular Formula C8H18 --INVALID-LINK--

Flash Point -12 °C (closed cup) --INVALID-LINK--

Boiling Point 99 °C --INVALID-LINK--

Explosion Limits Lower: 1% (V), Upper: 6% (V) --INVALID-LINK--

GHS Hazard Statements
H225: Highly flammable liquid

and vapour
--INVALID-LINK--

H304: May be fatal if

swallowed and enters airways
--INVALID-LINK--

H315: Causes skin irritation --INVALID-LINK--

H336: May cause drowsiness

or dizziness
--INVALID-LINK--

H410: Very toxic to aquatic life

with long lasting effects
--INVALID-LINK--

III. Step-by-Step Disposal Protocol
The disposal of 3,4,4-Trimethylpentan-2-ol must be managed as hazardous waste. Improper

disposal, such as pouring it down the drain, is strictly prohibited and can lead to environmental

damage and safety hazards.[3][4]

1. Waste Collection:

Collect waste 3,4,4-Trimethylpentan-2-ol in a designated, compatible, and properly sealed

hazardous waste container.[4][5] The container should be made of a material that will not

react with the chemical.[4]

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name:

"3,4,4-Trimethylpentan-2-ol".[5]

Do not mix this waste with other incompatible waste streams.[5]
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2. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area away from sources of

ignition such as heat, sparks, and open flames.[3][6]

The storage area should be a designated hazardous waste accumulation area.

Ensure the container is kept tightly closed when not in use.[6]

3. Spill Management:

In the event of a spill, immediately alert personnel in the area.

Remove all ignition sources.[6]

Absorb the spill with a non-flammable inert material, such as sand or vermiculite. Do not use

combustible materials like paper towels.[2]

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.[2][6]

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste

management contractor.[3]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[7]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3,4,4-
Trimethylpentan-2-ol.
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Start: Have 3,4,4-Trimethylpentan-2-ol Waste

Is the waste contaminated?

Collect in a labeled, compatible hazardous waste container

Yes/No

Store in a cool, well-ventilated area away from ignition sources

Is there a spill?

Clean with inert absorbent material and containerize for disposal

Yes

Arrange for pickup by a licensed hazardous waste contractor

No

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3,4,4-Trimethylpentan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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